Cas no 102676-60-8 (Methyl 3-(1-Tritylimidazol-4-yl) Propionate)
102676-60-8 structure
Product Name:Methyl 3-(1-Tritylimidazol-4-yl) Propionate
CAS No:102676-60-8
MF:C26H24N2O2
MW:396.480966567993
MDL:MFCD04039625
CID:125190
PubChem ID:10475868
Update Time:2024-11-04
Methyl 3-(1-Tritylimidazol-4-yl) Propionate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-propanoicacid, 1-(triphenylmethyl)-, methyl ester
- Methyl 3-(1-Tritylimidazol-4-yl) Propionate
- 3-(1-triphenylmethyl-1H-imidazol-4-yl)propanoic acid methyl ester
- 1-(Triphenylmethyl)-1H-imidazole-4-propanoic Acid Methyl Ester
- 3-(1-Triphenylmethyl-1H-imidazol-4-yl)propionic Acid Methyl Ester
- methyl 3-(1-trityl-1H-imidazol-4-yl)propanoate
- CS-0207725
- 1-Trityl-imidazole-4-propionic acid methyl ester
- Methyl 3-(1-tritylimidazol-4-yl)propanoate
- 3-(1-Trityl-1H-imidazol-4-yl)propionic acid methyl ester
- DTXSID10440579
- 1H-Imidazole-4-propanoic acid, 1-(triphenylmethyl)-, methyl ester
- 3-(1-trityl-1H-imidazol-4-yl)propanoic acid methyl ester
- Methyl 3-[1-(triphenylmethyl)-1H-imidazol-4-yl]propanoate
- SCHEMBL1037593
- FSUWVSSCCGVYLS-UHFFFAOYSA-N
- AKOS015969451
- MFCD04039625
- methyl 3-[1-(triphenylmethyl)-1H-imidazol-4-yl]propionate
- Methyl 3-(1-Tritylimidazol-4-yl)Propionate
- AS-31079
- 3-(1-Trityl-1H-imidazol-4-yl)-propionic acid methyl ester
- FT-0672295
- 102676-60-8
- METHYL 3-[1-(TRIPHENYLMETHYL)IMIDAZOL-4-YL]PROPANOATE
- DB-058836
-
- MDL: MFCD04039625
- Inchi: 1S/C26H24N2O2/c1-30-25(29)18-17-24-19-28(20-27-24)26(21-11-5-2-6-12-21,22-13-7-3-8-14-22)23-15-9-4-10-16-23/h2-16,19-20H,17-18H2,1H3
- InChI Key: FSUWVSSCCGVYLS-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 396.18392
- Monoisotopic Mass: 396.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.1
- Melting Point: 140-142°C
- Boiling Point: 530.985°C at 760 mmHg
- Flash Point: 274.93°C
- Refractive Index: 1.591
- PSA: 44.12
- LogP: 4.82890
Methyl 3-(1-Tritylimidazol-4-yl) Propionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M331775-250mg |
Methyl 3-(1-Tritylimidazol-4-yl) Propionate |
102676-60-8 | 250mg |
$ 161.00 | 2023-09-07 | ||
| TRC | M331775-500mg |
Methyl 3-(1-Tritylimidazol-4-yl) Propionate |
102676-60-8 | 500mg |
$ 293.00 | 2023-09-07 | ||
| TRC | M331775-1g |
Methyl 3-(1-Tritylimidazol-4-yl) Propionate |
102676-60-8 | 1g |
$ 540.00 | 2023-09-07 | ||
| TRC | M331775-2g |
Methyl 3-(1-Tritylimidazol-4-yl) Propionate |
102676-60-8 | 2g |
$965.00 | 2023-05-17 | ||
| TRC | M331775-5g |
Methyl 3-(1-Tritylimidazol-4-yl) Propionate |
102676-60-8 | 5g |
$1269.00 | 2023-05-17 | ||
| abcr | AB474919-1 g |
3-(1-Trityl-1H-imidazol-4-yl)-propionic acid methyl ester |
102676-60-8 | 1g |
€351.30 | 2023-04-21 | ||
| Alichem | A069005382-1g |
Methyl 3-(1-trityl-1h-imidazol-4-yl)propanoate |
102676-60-8 | 95% | 1g |
$212.66 | 2023-09-04 | |
| Alichem | A069005382-5g |
Methyl 3-(1-trityl-1h-imidazol-4-yl)propanoate |
102676-60-8 | 95% | 5g |
$643.50 | 2023-09-04 | |
| eNovation Chemicals LLC | K05075-5g |
Methyl 3-(1-Tritylimidazol-4-yl) Propionate |
102676-60-8 | >95% | 5g |
$410 | 2024-06-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-207866-100 mg |
Methyl 3-(1-Tritylimidazol-4-yl) Propionate, |
102676-60-8 | 100MG |
¥2,482.00 | 2023-07-10 |
Methyl 3-(1-Tritylimidazol-4-yl) Propionate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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